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For Researchers, Scientists, and Drug Development
Professionals

Introduction: Bis-acrylate-PEGS5, systematically named 2-[2-[2-[2-(2-prop-2-
enoyloxyethoxy)ethoxy]ethoxy]ethoxy]ethyl prop-2-enoate, is a homobifunctional crosslinker
belonging to the polyethylene glycol (PEG) diacrylate (PEGDA) family.[1] Its structure
comprises a central pentaethylene glycol (PEG5) core flanked by two reactive acrylate groups.
This unique architecture imparts a combination of hydrophilicity, biocompatibility, and reactivity,
making it a valuable tool in various biomedical and pharmaceutical research applications.
Primarily, Bis-acrylate-PEG5 serves as a versatile building block for the synthesis of hydrogels
and as a flexible linker in the design of Proteolysis Targeting Chimeras (PROTACS).[2][3][4]
This guide provides a comprehensive overview of its chemical structure, physicochemical
properties, synthesis, and key applications, complete with detailed experimental protocols and

visual workflows.

Chemical Structure and Physicochemical Properties

The chemical structure of Bis-acrylate-PEGS5 is characterized by a flexible hydrophilic PEG
chain, which enhances solubility in aqueous media, and terminal acrylate functionalities that
are amenable to polymerization and conjugation reactions.

Table 1: Physicochemical Properties of Bis-acrylate-PEG5
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Property

Value

Source

Systematic (IUPAC) Name

2-[2-[2-[2-(2-prop-2-
enoyloxyethoxy)ethoxylethoxy]
ethoxy]ethyl prop-2-enoate

[1]

Common Synonyms

Poly(ethylene glycol) 5
diacrylate, PEG5-DA

CAS Number 59256-52-9 [1114]
Molecular Formula C16H2608 [1114]
Molecular Weight 346.37 g/mol [1][4]

Elemental Analysis

C: 55.49%, H: 7.56%, O:
36.95%

[1]

Appearance

Colorless to pale yellow liquid
or low-melting solid (inferred

from similar compounds)

Purity

>97% (typical for analogous

compounds)

[1]

Solubility

Soluble in water and a wide
range of organic solvents such
as Dichloromethane (DCM),
Dimethylformamide (DMF),
and Dimethyl sulfoxide
(DMSO) (inferred from similar
PEG compounds).

logP (calculated)

0.710

[1]

Topological Polar Surface Area

89.52 A2

[1]

Storage Conditions

Store at -20°C, protected from
light and moisture to prevent

hydrolysis and polymerization.

[1]

Synthesis and Purification of Bis-acrylate-PEG5
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The synthesis of Bis-acrylate-PEGS5 is typically achieved through the esterification of
pentaethylene glycol with acryloyl chloride in the presence of a non-nucleophilic base.

Experimental Protocol: Synthesis of Bis-acrylate-PEG5

Materials:

e Pentaethylene glycol

e Acryloyl chloride

o Triethylamine (TEA)

e Anhydrous Dichloromethane (DCM)

e Anhydrous Magnesium Sulfate (MgSO4)
« Silica gel for column chromatography

o Ethyl acetate

e Hexane

Procedure:

 In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve pentaethylene glycol (1 equivalent) and triethylamine (2.2 equivalents) in anhydrous
DCM.

e Cool the reaction mixture to 0°C using an ice bath.

» Slowly add acryloyl chloride (2.1 equivalents) dropwise to the stirred solution. Maintain the
temperature at 0°C during the addition to control the exothermic reaction.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).
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» Upon completion, quench the reaction by adding a saturated aqueous solution of sodium
bicarbonate.

» Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
o Combine the organic layers and wash with brine.

e Dry the organic phase over anhydrous MgSO4, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexane as the eluent.

o Collect the fractions containing the pure product and concentrate under reduced pressure to
yield Bis-acrylate-PEG5 as a clear oll.

o Confirm the structure and purity of the final product using *H NMR, 3C NMR, and mass
spectrometry.

Applications of Bis-acrylate-PEG5
PROTAC Linker in Targeted Protein Degradation

Bis-acrylate-PEGS5 is frequently employed as a flexible linker in the design and synthesis of
PROTACSs. A PROTAC is a heterobifunctional molecule that recruits an E3 ubiquitin ligase to a
target protein of interest (POI), leading to the ubiquitination and subsequent degradation of the
POI by the proteasome. The PEG linker in a PROTAC plays a crucial role in modulating the
molecule's solubility, cell permeability, and the spatial orientation of the two ligands for efficient
ternary complex formation.
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POI Ligand
(with Amine)

HOOC-PEG5-NH2
Linker

Amide Coupling
(HATU, DIPEA)

POI-PEG5-NH2
Intermediate

E3 Ligase Ligand
(with Carboxylic Acid)

Final PROTAC
(POI-PEG5-E3)

Amide Coupling

(HATU, DIPEA) HPLC Purification
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Prepare Precursor Solution:
Bis-acrylate-PEG5 in PBS
Add Photoinitiator
(e.g., Irgacure 2959)

Vortex to Mix
Pipette into Mold

Expose to UV Light (365 nm)
(Photopolymerization)

Crosslinked Hydrogel Network Forms

Wash with PBS to Remove
Unreacted Components

Hydrogel Ready for Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Bis-acrylate-PEG5 | 59256-52-9 | Benchchem [benchchem.com]
e 2. ptc.bocsci.com [ptc.bocsci.com]

o 3. file.medchemexpress.com [file.medchemexpress.com]

e 4. file.medchemexpress.com [file.medchemexpress.com]

« To cite this document: BenchChem. [An In-Depth Technical Guide to Bis-acrylate-PEG5:
Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606738#what-is-the-structure-of-bis-acrylate-peg5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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